Cas no 50621-08-4 (Acetic acid,2-(hexahydro-2H-azepin-2-ylidene)-, ethyl ester)

• Product Name: Acetic acid,2-(hexahydro-2H-azepin-2-ylidene)-, ethyl ester
• CAS No: 50621-08-4
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 366226
• PubChem ID: 5712440
• Update Time: 2025-04-19

Acetic acid,2-(hexahydro-2H-azepin-2-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(hexahydro-2H-azepin-2-ylidene)-, ethyl ester
• azepan-2-ylidene-acetic acid ethyl ester
• ETHYL (AZEPAN-2-YLIDENE)ACETATE
• Ethyl 2-(azepan-2-yl)idenacetate
• ETHYL 2-AZEPAN-2-YLIDENACETATE
• ethyl (2E)-azepan-2-ylideneethanoate
• ethyl azepan-2-ylideneacetate
• 50621-08-4
• ethyl (2E)-2-(azepan-2-ylidene)acetate
• IDI1_022777
• HMS1486N05
• ethyl (2E)-azepan-2-ylideneacetate
• BRD-K13195270-001-01-9

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)8-9-6-4-3-5-7-11-9/h8,11H,2-7H2,1H3/b9-8+
• InChI Key： BRZCSNCXDNQBNN-CMDGGOBGSA-N
• SMILES： O(CC)C(/C=C1\CCCCCN\1)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.053
• Melting Point: 48 °C
• Boiling Point: 290.3°C at 760 mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.52
• PSA: 38.33

Acetic acid,2-(hexahydro-2H-azepin-2-ylidene)-, ethyl ester Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes